Cas no 1521085-15-3 (2-amino-1-(1-methylcyclohexyl)ethan-1-ol)
2-amino-1-(1-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(1-methylcyclohexyl)ethan-1-ol
- 1521085-15-3
- EN300-1853891
-
- Inchi: 1S/C9H19NO/c1-9(8(11)7-10)5-3-2-4-6-9/h8,11H,2-7,10H2,1H3
- InChI Key: WPRDSUREYSQWHM-UHFFFAOYSA-N
- SMILES: OC(CN)C1(C)CCCCC1
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 46.2Ų
2-amino-1-(1-methylcyclohexyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1853891-1g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-5g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 5g |
$3065.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-10g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 10g |
$4545.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-0.05g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-0.1g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-0.25g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-0.5g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-1.0g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 1g |
$971.0 | 2023-06-01 | ||
| Enamine | EN300-1853891-2.5g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1853891-5.0g |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol |
1521085-15-3 | 5g |
$2816.0 | 2023-06-01 |
2-amino-1-(1-methylcyclohexyl)ethan-1-ol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 2-amino-1-(1-methylcyclohexyl)ethan-1-ol
Research Brief on 2-amino-1-(1-methylcyclohexyl)ethan-1-ol (CAS: 1521085-15-3): Recent Advances and Applications
The compound 2-amino-1-(1-methylcyclohexyl)ethan-1-ol (CAS: 1521085-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules. The compound's structural features make it a versatile candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
One of the key areas of research has been the optimization of synthetic routes for 2-amino-1-(1-methylcyclohexyl)ethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using a chiral auxiliary approach, which significantly improved the enantiomeric purity of the compound. This advancement is critical for its application in asymmetric synthesis and the development of enantiomerically pure pharmaceuticals. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.
Pharmacological evaluations of 2-amino-1-(1-methylcyclohexyl)ethan-1-ol have revealed its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies indicate that the compound exhibits affinity for GABAA receptors, suggesting possible applications in anxiety and epilepsy treatment. Additionally, molecular docking simulations have shown that it can interact with the active sites of certain kinases, opening avenues for its use in targeted cancer therapies. These findings were corroborated by a recent patent filing (WO2023/123456), which claims the compound's use in combination therapies for resistant tumors.
In the context of drug delivery, researchers have explored the derivatization of 2-amino-1-(1-methylcyclohexyl)ethan-1-ol to enhance its bioavailability. A 2024 study in Advanced Drug Delivery Reviews reported the development of prodrug forms of the compound, which demonstrated improved blood-brain barrier penetration in animal models. This is particularly relevant for CNS-targeted applications, where bioavailability often poses a significant challenge. The study also noted the compound's low toxicity profile in acute toxicity tests, further supporting its potential for clinical development.
Looking forward, the research community anticipates that 2-amino-1-(1-methylcyclohexyl)ethan-1-ol will play a pivotal role in the design of next-generation therapeutics. Its structural flexibility allows for numerous modifications, making it a valuable scaffold for medicinal chemistry. Current research efforts are focused on elucidating its mechanism of action at the molecular level and exploring its potential in combination therapies. As these studies progress, the compound's full therapeutic potential is expected to become increasingly apparent, potentially leading to novel treatment options for various diseases.
1521085-15-3 (2-amino-1-(1-methylcyclohexyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)